![molecular formula C12H17N3OS B2774613 N-(1-(thiazol-2-yl)pyrrolidin-3-yl)cyclobutanecarboxamide CAS No. 1798030-86-0](/img/structure/B2774613.png)
N-(1-(thiazol-2-yl)pyrrolidin-3-yl)cyclobutanecarboxamide
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Overview
Description
“N-(1-(thiazol-2-yl)pyrrolidin-3-yl)cyclobutanecarboxamide” is a compound that contains a thiazole ring and a pyrrolidine ring . Thiazole is a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . Pyrrolidine is a saturated five-membered ring with four carbon atoms and one nitrogen atom .
Molecular Structure Analysis
The thiazole ring in the compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The pyrrolidine ring is a saturated five-membered ring, which allows for structural diversity .Chemical Reactions Analysis
While specific chemical reactions involving “N-(1-(thiazol-2-yl)pyrrolidin-3-yl)cyclobutanecarboxamide” are not available, thiazole derivatives have been found to undergo various chemical reactions .Scientific Research Applications
- Thiazole derivatives, including compounds like N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]cyclobutanecarboxamide, have been studied for their antimicrobial properties . These compounds show potential against bacteria, fungi, and other microorganisms.
- Thiazole derivatives have been explored as potential anticancer agents . Their ability to inhibit cancer cell growth and induce apoptosis makes them promising candidates for cancer therapy.
- Some thiazole compounds exhibit anti-inflammatory activity . Researchers have investigated their role in modulating inflammatory pathways, which could have implications for treating inflammatory diseases.
- Thiazoles, including N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]cyclobutanecarboxamide, have demonstrated antiviral effects . These compounds may play a role in combating viral infections.
- Interestingly, 3-[(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)(phenyl)amino]propanoic acid, a derivative of this compound, has been found to promote rapeseed growth and increase seed yield and oil content . This highlights its potential in agriculture.
Antimicrobial Activity
Anticancer Properties
Anti-Inflammatory Effects
Antiviral Potential
Plant Growth Promotion
Drug Discovery
Mechanism of Action
Target of Action
The compound N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]cyclobutanecarboxamide, also known as F6445-1285, is a derivative of thiazole . Thiazole derivatives have been found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, and antineoplastic drugs . .
Mode of Action
Thiazole derivatives, in general, have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects
Biochemical Pathways
Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .
Pharmacokinetics
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes
Result of Action
Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Action Environment
Factors such as ph, temperature, and the presence of other substances could potentially influence the action of thiazole derivatives .
properties
IUPAC Name |
N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]cyclobutanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3OS/c16-11(9-2-1-3-9)14-10-4-6-15(8-10)12-13-5-7-17-12/h5,7,9-10H,1-4,6,8H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPYXTAPOHBLHSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(=O)NC2CCN(C2)C3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-(thiazol-2-yl)pyrrolidin-3-yl)cyclobutanecarboxamide |
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